![molecular formula C11H8ClNO2 B1397085 Methyl 4-chloroquinoline-6-carboxylate CAS No. 648449-01-8](/img/structure/B1397085.png)
Methyl 4-chloroquinoline-6-carboxylate
Overview
Description
“Methyl 4-chloroquinoline-6-carboxylate” is a chemical compound with the molecular formula C11H8ClNO2 . It is used for research and development purposes . The compound is not intended for medicinal or household use .
Molecular Structure Analysis
The molecular structure of “Methyl 4-chloroquinoline-6-carboxylate” is represented by the InChI code:1S/C11H8ClNO2/c1-15-11(14)7-2-3-10-8(6-7)9(12)4-5-13-10/h2-6H,1H3
. This represents the specific arrangement of atoms in the molecule and the bonds between them. Physical And Chemical Properties Analysis
“Methyl 4-chloroquinoline-6-carboxylate” is a solid substance . It has a molecular weight of 221.64 . The compound should be stored in a dry environment at 2-8°C .Scientific Research Applications
Antibacterial Properties
Methyl 4-chloroquinoline-6-carboxylate derivatives show potential as antibacterial agents. A study using ultrasound-promoted synthesis of novel 2-chloroquinolin-4-pyrimidine carboxylate derivatives found moderate antibacterial activity against Gram-positive and Gram-negative bacteria (Balaji et al., 2013).
Antioxidant and Anti-diabetic Applications
Synthesized chloroquinoline derivatives, including methyl 2,6-dichloro-4-phenylquinoline-3-carboxylate, have been found to exhibit significant antioxidant activity and potential anti-diabetic effects. These findings come from studies analyzing their interaction with DNA and molecular docking analyses (Murugavel et al., 2017).
Cytotoxicity and Cancer Treatment
Certain derivatives of methyl 4-chloroquinoline-6-carboxylate have been studied for their cytotoxic effects against cancer cells. For instance, compounds derived from methyl [(6,8-dibromothieno[3,2-c]quinoline)]-2-carboxylate showed inhibitory effects on breast cancer cell growth in a dose- and time-dependent manner (Mphahlele et al., 2014).
Antimicrobial Studies
Research has been conducted on the antimicrobial properties of novel N′-(substituted-2-chloroquinolin-3-yl)methylidene-4-hydroxy-2H-1,2-benzothiazine-3-carbohydrazides 1,1-dioxides. These compounds have shown moderate antimicrobial activity against various bacterial and fungal strains (Ahmad et al., 2012).
Antitumoral Properties
7-Chloroquinoline-1,2,3-triazoyl carboxylates have been investigated for their antitumoral properties. They demonstrated significant cytotoxic activities against human bladder carcinoma cells, inducing cell cycle arrest and apoptosis (Sonego et al., 2019).
Safety and Hazards
The safety data sheet for “Methyl 4-chloroquinoline-6-carboxylate” provides several safety measures. In case of inhalation, move the victim into fresh air and give artificial respiration if necessary . If the compound comes into contact with skin, remove contaminated clothing and wash off with soap and plenty of water . In case of ingestion, rinse the mouth with water and do not induce vomiting . The compound should be handled with personal protective equipment, including chemical impermeable gloves .
Mechanism of Action
Mode of Action
The mode of action of Methyl 4-chloroquinoline-6-carboxylate is currently unknown due to the lack of specific studies on this compound . Quinoline derivatives are known to interact with various biological targets, but the exact interaction of Methyl 4-chloroquinoline-6-carboxylate with its targets and the resulting changes are yet to be determined.
properties
IUPAC Name |
methyl 4-chloroquinoline-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2/c1-15-11(14)7-2-3-10-8(6-7)9(12)4-5-13-10/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGAFXSKTJPIZMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=CN=C2C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20729266 | |
Record name | Methyl 4-chloroquinoline-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20729266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
648449-01-8 | |
Record name | Methyl 4-chloroquinoline-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20729266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 4-chloroquinoline-6-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.